Cas no 1805514-61-7 (2-(2-Bromo-5-methoxypyridin-4-yl)acetonitrile)

• Product Name: 2-(2-Bromo-5-methoxypyridin-4-yl)acetonitrile
• CAS No: 1805514-61-7
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 4901186
• Update Time: 2025-05-25

2-(2-Bromo-5-methoxypyridin-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-5-methoxypyridin-4-yl)acetonitrile
• 2-Bromo-5-methoxypyridine-4-acetonitrile

• Inchi： 1S/C8H7BrN2O/c1-12-7-5-11-8(9)4-6(7)2-3-10/h4-5H,2H2,1H3
• InChI Key： OVPYZPDOKAHDKM-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC#N)=C(C=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 1.5
• Topological Polar Surface Area: 45.9

Additional information on 2-(2-Bromo-5-methoxypyridin-4-yl)acetonitrile

Introduction to 2-(2-Bromo-5-methoxypyridin-4-yl)acetonitrile (CAS No. 1805514-61-7)

2-(2-Bromo-5-methoxypyridin-4-yl)acetonitrile, with the chemical formula C₇H₆BrN₂O, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives class, which has garnered considerable attention due to its versatile applications in medicinal chemistry. The presence of both bromo and methoxy functional groups on the pyridine ring enhances its reactivity, making it a valuable intermediate in the synthesis of various biologically active molecules.

The CAS no. 1805514-61-7 uniquely identifies this compound in scientific literature and databases, facilitating its accurate classification and retrieval for research purposes. The molecular structure of 2-(2-Bromo-5-methoxypyridin-4-yl)acetonitrile features a nitrile group at the terminal position, which is a common moiety in many pharmacologically active agents. This structural feature contributes to its utility in the development of novel therapeutic compounds.

In recent years, pyridine derivatives have been extensively studied for their potential in drug discovery. The bromo-substituted pyridine ring in 2-(2-Bromo-5-methoxypyridin-4-yl)acetonitrile allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The 5-methoxy group on the pyridine ring is particularly noteworthy, as it can influence the electronic properties of the molecule, thereby affecting its binding affinity to target proteins. Recent studies have demonstrated that modifications at this position can lead to significant changes in potency and selectivity.

The nitrile group in 2-(2-Bromo-5-methoxypyridin-4-yl)acetonitrile also serves as a versatile handle for further chemical transformations. It can be reduced to an amine or converted into other functional groups through nucleophilic addition reactions. This flexibility makes it an indispensable building block in synthetic chemistry.

Recent advancements in computational chemistry have further highlighted the importance of 2-(2-Bromo-5-methoxypyridin-4-yl)acetonitrile in drug discovery. Molecular modeling studies have shown that subtle changes in the substitution pattern around the pyridine ring can significantly alter the binding mode of potential drug candidates to their biological targets. These insights have guided researchers in designing more effective inhibitors with improved pharmacokinetic profiles.

In addition to its applications in pharmaceuticals, this compound has shown promise in agrochemical research. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The unique combination of functional groups in 2-(2-Bromo-5-methoxypyridin-4-yl)acetonitrile makes it a valuable starting material for developing novel agrochemicals with enhanced efficacy and environmental safety.

The synthesis of 2-(2-Bromo-5-methoxypyridin-4-yl)acetonitrile typically involves multi-step organic reactions, starting from readily available pyridine precursors. The bromination and methylation steps are critical steps that introduce the key functional groups into the molecule. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

One notable application of this compound is its use as an intermediate in the synthesis of antiviral agents. The pyridine core is a common structural motif in many antiviral drugs, and modifications at specific positions can enhance antiviral activity. Recent research has demonstrated that derivatives of 2-(2-Bromo-5-methoxypyridin-4-yl)acetonitrile exhibit promising antiviral properties against various viral strains.

The growing interest in green chemistry has also influenced the development of synthetic routes for 2-(2-Bromo-5-methoxypyridin-4-yl)acetonitrile. Efforts are being made to minimize waste generation and reduce reliance on hazardous reagents without compromising yield and purity. These sustainable approaches align with global initiatives to promote environmentally responsible chemical manufacturing.

In conclusion, 2-(2-Bromo-5-methoxypyridin-4-yl)acetonitrile (CAS No. 1805514-61-7) is a multifunctional compound with significant applications across various domains of chemical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, including kinase inhibitors, agrochemicals, and antiviral agents. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation in drug discovery and material science.